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Compound of Interest

Compound Name: 6-Chloro-2-benzoxazolinone

Cat. No.: B025022 Get Quote

An In-depth Technical Guide to 6-Chloro-2-benzoxazolinone

Introduction
6-Chloro-2-benzoxazolinone (CAS No: 19932-84-4) is a heterocyclic organic compound that

serves as a versatile building block in medicinal chemistry and organic synthesis.[1] As a

benzoxazolinone derivative, it features a chloro substituent at the sixth position of its core ring

structure.[2] This compound is recognized for its stability, reactivity, and broad spectrum of

biological activities, which has led to its use as a key intermediate in the development of

pharmaceuticals and agrochemicals.[3] Its applications span from being a precursor in the

synthesis of herbicides, insecticides, and fungicides to being investigated for its potential in

drug development, particularly as an anti-inflammatory and antimicrobial agent.[2][3]

Physical and Chemical Properties
6-Chloro-2-benzoxazolinone presents as a white to light yellow or light orange crystalline

powder.[1][2][3] It is known for its high purity, typically exceeding 98% as determined by gas

chromatography.[2][3]
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Property Value Reference

IUPAC Name
6-chloro-3H-1,3-benzoxazol-2-

one
[1][4]

Synonyms
6-Chlorobenzoxazolone, 6-

Chloro-2-hydroxybenzoxazole
[3][4]

CAS Number 19932-84-4 [1][3]

Molecular Formula C₇H₄ClNO₂ [2][3][4]

Molecular Weight 169.56 g/mol [2][3][4]

Appearance
White to light yellow/orange

crystalline powder
[1][2][3]

Melting Point 193.0 to 197.0 °C [1][2][3][5]

Purity ≥ 98% (GC) [1][3]

InChI

InChI=1S/C7H4ClNO2/c8-4-1-

2-5-6(3-4)11-7(10)9-5/h1-3H,

(H,9,10)

[1][4]

InChIKey
MATCZHXABVLZIE-

UHFFFAOYSA-N
[1]

Spectral Data
Spectral analysis is crucial for the structural confirmation and purity assessment of 6-Chloro-2-
benzoxazolinone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

confirm the compound's structure.[2][4]

Infrared (IR) Spectroscopy: IR spectra help in identifying the functional groups present in the

molecule.[2][4]

Mass Spectrometry (MS): GC-MS analysis confirms the molecular weight of 169.56 g/mol .

[4]
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Chemical Reactivity and Applications
The chemical reactivity of 6-Chloro-2-benzoxazolinone allows for various synthetic

modifications, making it a valuable intermediate. Key reactions include nucleophilic substitution

at the chloro group, condensation reactions with aldehydes or ketones, and cyclization

reactions.[2] These reactions enable the synthesis of a wide array of derivatives with diverse

biological activities.[1]

Its applications are widespread:

Agriculture: It is a precursor for active ingredients in herbicides, pesticides, and fungicides.[2]

[3][6]

Pharmaceuticals: The scaffold is used in the development of anti-inflammatory, anti-cancer,

and antimicrobial agents.[3] It is also a starting point for creating cholinesterase inhibitors for

potential anti-Alzheimer's agents.[1]

Organic Chemistry: It serves as a key intermediate for synthesizing more complex organic

molecules.[2]

Biochemical Research: The compound and its derivatives are utilized in enzyme inhibition

studies.[3]
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 Leads to6-Chloro-2-benzoxazolinone
Derivative

 Inhibition

1. Precursor Formation
- 6-Chlorobenzoxazolone

- 25% NaOH (aq)
- Heat to 85°C, 2h

2. Sulfhydrylation
- Add Carbon Disulfide (CS₂)

- Microchannel Reactor
- 135°C, 30s, 0.3 MPa

 Transfer Precursor Salt

3. Acidification
- Cool mixture to 10°C

- Add 20% HCl until pH=6
- Stir for 30 min

 Transfer Reaction Mixture

4. Isolation
- Centrifugation

- Drying

Final Product:
2-Mercapto-6-chlorobenzoxazole
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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